5-(2-chlorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 5-[(2-chlorophenyl)methyl]-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C20H16ClN3O2/c1-26-19-9-5-3-7-15(19)17-12-18-20(25)23(10-11-24(18)22-17)13-14-6-2-4-8-16(14)21/h2-12H,13H2,1H3
• InChI Key: OJLYHVOEZACVCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN3C=CN(C(=O)C3=C2)CC4=CC=CC=C4Cl
• Molecular Formula: C20H16ClN3O2
• Molecular Weight: 365.8 g/mol

Description

5-(2-chlorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one, also known as PAP-1, is a chemical compound that has recently gained attention in scientific research due to its potential as a therapeutic agent. PAP-1 belongs to the pyrazolopyrazine family of compounds and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Cyclooxygenase-1-selective Inhibitor Applications

Compounds structurally similar to 5-(2-chlorobenzyl)-2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one have been explored for their potential as selective inhibitors of cyclooxygenase-1 (COX-1), highlighting their potential application in the development of anti-inflammatory agents without classic hydrogen bond interactions, which could lead to improved oral bioavailability in pharmacological formulations (Long et al., 2009).

Antibacterial Activity

A series of novel compounds with structural elements similar to the target molecule have shown significant antibacterial activity against a range of bacteria including Bacillus subtilis, Staphylococcus aureus, Escherichia coli, and Klebsiella pneumoniae. This suggests potential applications in the development of new antibacterial agents (Rai et al., 2009).

Cytotoxicity Against Cancer Cells

Compounds related to pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential application in cancer research and therapy (Hassan et al., 2014).

Corrosion Inhibition

Pyranopyrazole derivatives have been investigated for their effectiveness as corrosion inhibitors for mild steel in acidic solutions. The high inhibition efficiency suggests applications in materials science, particularly in protecting infrastructure and equipment from corrosion (Yadav et al., 2016).

Antioxidant and Antibacterial Properties

Research on pyrazoline derivatives has demonstrated strong antioxidant activity, as well as antibacterial efficacy against both Gram-positive and Gram-negative bacteria, suggesting applications in the development of new antioxidants and antibacterial agents (Khotimah et al., 2018).

Anti-inflammatory and Anti-cancer Activities

Synthesized pyrazolo[1,5-a]pyrimidine derivatives have been screened for anti-inflammatory and anti-cancer activities, showing promising results that highlight potential applications in pharmaceutical research for the treatment of inflammation and cancer (Kaping et al., 2016).